2-(4-chloro-3,5-dimethylphenoxy)-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)acetamide

• IUPAC Name: 2-(4-chloro-3,5-dimethylphenoxy)-N-[2-[6-oxo-3-(1,2,4-triazol-1-yl)pyridazin-1-yl]ethyl]acetamide
• InChI: InChI=1S/C18H19ClN6O3/c1-12-7-14(8-13(2)18(12)19)28-9-16(26)21-5-6-24-17(27)4-3-15(23-24)25-11-20-10-22-25/h3-4,7-8,10-11H,5-6,9H2,1-2H3,(H,21,26)
• InChI Key: GLWUWFWLPHQAHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Cl)C)OCC(=O)NCCN2C(=O)C=CC(=N2)N3C=NC=N3
• Molecular Formula: C18H19ClN6O3
• Molecular Weight: 402.8 g/mol

Description

2-(4-chloro-3,5-dimethylphenoxy)-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C18H19ClN6O3 and its molecular weight is 402.84. The purity is usually 95%.
The exact mass of the compound 2-(4-chloro-3,5-dimethylphenoxy)-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)acetamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activity

Research efforts have focused on synthesizing various pyridine and fused pyridine derivatives, which are structurally related to the compound . For instance, Flefel et al. (2018) reported on the synthesis, molecular docking, and in vitro screening of newly synthesized triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives, showcasing the compounds' antimicrobial and antioxidant activities (Flefel et al., 2018).

Potential Pesticide Applications

Olszewska et al. (2011) characterized N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, which are structurally similar to the compound , through X-ray powder diffraction. These compounds were identified as potential pesticides, providing a foundation for understanding the structural characteristics that contribute to their pesticidal activity (Olszewska et al., 2011).

Antimicrobial and Antifungal Activities

The synthesis and biological evaluation of compounds related to the query chemical have been extensively studied. For example, Hossan et al. (2012) synthesized a series of pyrimidinone and oxazinone derivatives fused with thiophene rings, demonstrating significant antimicrobial and antifungal activities. These studies contribute to the understanding of how structural modifications can influence biological activity (Hossan et al., 2012).